Methoxyhydroquinone

• IUPAC Name: 2-methoxybenzene-1,4-diol
• InChI: InChI=1S/C7H8O3/c1-10-7-4-5(8)2-3-6(7)9/h2-4,8-9H,1H3
• InChI Key: LAQYHRQFABOIFD-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)O)O
• Molecular Formula: C7H8O3
• DSSTOX Substance ID: DTXSID00231716
• Molecular Weight: 140.14 g/mol
• CAS RN: 824-46-4

Description

Methoxyhydroquinone is a phenolic compound. It is used in the production of vanillic acid and related aromatic compounds using Aspergillus niger cell factories.

Synthesis Analysis

The synthesis of Methoxyhydroquinone involves multiple strategies, including O-methylation and Schmidt reactions. It has been used as a precursor in the synthesis of the Hsp90 inhibitor geldanamycin.

Molecular Structure Analysis

The molecular structure of Methoxyhydroquinone derivatives has been explored through various methods, including X-ray crystallography. The molecular formula of Methoxyhydroquinone is C7H8O3.

Chemical Reactions Analysis

Methoxyhydroquinone undergoes various chemical reactions, including electrochemical oxidation in methanol, leading to the synthesis of benzoquinone derivatives with significant yields. Selective demethylation of methoxyanthraquinones has been achieved via aryloxydifluoroboron chelates.

Physical And Chemical Properties Analysis

Methoxyhydroquinone has a molecular weight of 140.14 g/mol. Studies on Methoxyhydroquinone derivatives reveal insights into their physical properties, including crystalline structure and melting points. The chemical properties of Methoxyhydroquinone and its derivatives are closely tied to their functional groups and molecular geometry.

Scientific Research Applications

Energy Storage: Aqueous Redox-Flow Batteries

. This application is significant in the field of sustainable energy storage, where the compound’s redox-active quinone properties are utilized. .

Organic Chemistry: Synthesis of Other Compounds

. Its chemical properties make it a valuable starting material in various chemical reactions. .

Environmental Science: Green Energy Production

. .

Biochemistry: Metabolism of Vanillin and Vanillic Acid

. .

Material Science: Electrolyte in Energy Storage Systems

. .

Industrial Applications: Production of Redox Molecules

. .

Mechanism of Action

Target of Action

2-Methoxyhydroquinone, also known as 2-methoxybenzene-1,4-diol or Methoxyhydroquinone, is a phenolic compound . It primarily targets the production of chemokine (C-C motif) ligand 2 (CCL2), a protein involved in inflammatory responses .

Mode of Action

The compound interacts with its target by reducing the TNF-α-induced production of CCL2 in vitro . This interaction results in a decrease in inflammation, as CCL2 is a key mediator in the recruitment of monocytes to sites of inflammation .

Biochemical Pathways

The biochemical pathways affected by 2-Methoxyhydroquinone involve the metabolism of vanillin and vanillic acid . Four genes have been identified to be involved in this metabolism: vanillin dehydrogenase (vdhA), vanillic acid hydroxylase (vhyA), methoxyhydroquinone 1,2-dioxygenase (mhdA), and 4-oxo-monomethyl adipate esterase (omeA) . These enzymes catalyze various reactions that lead to the degradation of guaiacyl units and related aromatic compounds .

Pharmacokinetics

Its solubility in various solvents such as dmf, dmso, and ethanol suggests that it may have good bioavailability.

Result of Action

The action of 2-Methoxyhydroquinone results in the reduction of inflammation by decreasing the production of CCL2 . It has also been used as a precursor in the synthesis of the Hsp90 inhibitor geldanamycin , which is a potent anticancer agent.

Safety and Hazards

Methoxyhydroquinone may cause respiratory irritation. It is advised to be used only for research and not for human or veterinary use.

Future Directions

The identification of the genes involved in the metabolism of Methoxyhydroquinone unlocks new potential for engineering aromatic compound-producing fungal cell factories. The biological production of Methoxyhydroquinone from renewable resources through microbial fermentation has gained great attention owing to its high selectivity and environmentally friendly properties.

Synthesis routes and methods

Procedure details

A mixture of 1.00 g (7.10 mmol) of methoxyhydroquinone (3), 2.50 g (10.7 mmol) of silver oxide, and 1.20 g (8.50 mmol) of K2CO3 in 50 mL of benzene was stirred under argon at 25° C. for 3 h, the mixture was filtered through Celite, and washed with 5 mL of dichloromethane. The filtrate was concentrated to give 0.970 g (99% yield) of methoxybenzoquinone (6): 1H NMR d 6.72 (s, 2H), 5.95 (s, 1H), 3.84 (s, 3H). 13CNMR d 187.4, 181.6, 137.1, 134.4, 111.5, 107.6, 56.2. This material was used in the next step without purification.

Q & A

Q1: What is the molecular formula, weight, and key spectroscopic data for methoxyhydroquinone?

A1: Methoxyhydroquinone (2-methoxyhydroquinone or 2-methoxybenzene-1,4-diol) has the molecular formula C7H8O3 and a molecular weight of 140.14 g/mol. Its spectroscopic data includes characteristic peaks in NMR and IR spectra, with UV-Vis absorbance aiding in quantifying its presence in various matrices.

Q2: How does the presence of the methoxy group influence the properties of methoxyhydroquinone compared to hydroquinone?

A2: The methoxy group in methoxyhydroquinone influences its reactivity, particularly its redox potential. This substituent can also impact its interaction with enzymes and other biological targets. [, , , ]

Q3: What is the role of methoxyhydroquinone in plants?

A3: Methoxyhydroquinone has been identified as an antifungal agent in oat seedlings, particularly against Ophiobolus graminis. It is found in its glucoside form and its concentration decreases as the plant matures. []

Q4: How do fungi metabolize methoxyhydroquinone?

A4: Fungi like Paecilomyces variotii and Pestalotia palmarum utilize different pathways to degrade ferulic acid, with methoxyhydroquinone identified as a key intermediate in both. Polyporus dichrous also metabolizes vanillate via methoxyhydroquinone. [, , ]

Q5: Does methoxyhydroquinone play a role in lignin degradation?

A5: Yes, methoxyhydroquinone is a significant product in the oxidative degradation of (+)-pinoresinol, a lignin model compound, by bacteria like Pseudomonas sp. strain SG-MS2. This pathway involves benzylic hydroxylation and aryl-alkyl cleavage. [, ]

Q6: What is the significance of methoxyhydroquinone in the context of biomass burning?

A6: Methoxyhydroquinone has been identified as a component of secondary organic aerosol (SOA) generated from the oxidation of guaiacol, a phenolic compound emitted during biomass burning. This SOA contributes to the oxidative potential of the aerosol and raises concerns about its potential health effects. []

Q7: How does methoxyhydroquinone react under photochemical conditions?

A7: Methoxyhydroquinone is susceptible to photodegradation, especially in the presence of oxygen. It can undergo oxidation to form the corresponding quinone, as well as dimerization and cross-linking reactions, particularly when incorporated into polymers like 2-hydroxypropylcellulose. These reactions contribute to the yellowing observed in materials like high-yield pulps. [, , , ]

Q8: Can methoxyhydroquinone be used as a building block for synthesizing other compounds?

A8: Yes, its reactivity allows for various chemical transformations. For example, acid-catalyzed prenylation yields compounds like precocene II, while a multi-step synthesis leads to geldanamycin, a potent Hsp90 inhibitor. [, ]

Q9: How do enzymes interact with methoxyhydroquinone?

A9: Enzymes like laccase from Pleurotus eryngii can oxidize methoxyhydroquinone, ultimately leading to the production of superoxide anion radicals. This enzymatic oxidation has implications for lignin degradation and other biotechnological applications. []

Q10: Can enzymes be engineered to alter the regiospecificity of aromatic oxidation for compounds like methoxyhydroquinone?

A10: Yes, directed evolution and saturation mutagenesis have successfully engineered toluene monooxygenases to achieve specific regioisomers of hydroxylated products from substrates like toluene, methoxybenzene, and nitrobenzene, including the production of methoxyhydroquinone. [, ]